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Compound of Interest

Compound Name: 3-Acetamidopentanoic acid

Cat. No.: B15276059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Acetamidopentanoic acid, also

known as N-Acetyl-L-norvaline, corresponding to CAS number 15891-50-6. This document

consolidates available data on its chemical and physical properties, safety information, and

insights into its potential biological significance, primarily drawing parallels with its parent

compound, L-norvaline. While specific experimental data for 3-Acetamidopentanoic acid is

limited in publicly accessible literature, this guide aims to provide a foundational understanding

for research and drug development professionals.

Chemical Identity and Physical Properties
3-Acetamidopentanoic acid is the N-acetylated derivative of L-norvaline, an isomer of the

more common amino acid valine.[1] The introduction of an acetyl group can significantly alter

the physicochemical properties and biological activity of the parent molecule.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 15891-50-6 [2]

Molecular Formula C7H13NO3 [2]

Molecular Weight 159.18 g/mol [2]

IUPAC Name
(2S)-2-acetamidopentanoic

acid
[2]

Synonyms

N-Acetyl-L-norvaline, Ac-L-

Nva-OH, Acetyl-L-2-

aminovaleric acid

[2][3]

Computed XLogP3 0.2 [2]

Computed Polar Surface Area 66.4 Å² [2]

Table 2: Physical Properties of the Related Compound L-Norvaline

Property Value Source

Melting Point >300 °C (decomposes) [4]

Boiling Point 310 °C (predicted) [5]

Solubility in Water 100 mg/mL at 18 °C [1]

Appearance White crystalline powder [5]

Note: Experimental physical properties for 3-Acetamidopentanoic acid are not readily

available in the cited literature. The data for L-norvaline is provided for reference.

Safety and Handling
According to available Safety Data Sheets (SDS), 3-Acetamidopentanoic acid is classified as

an irritant.[2]

Table 3: GHS Hazard Statements
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Hazard Code Description Source

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [2]

Standard laboratory safety protocols should be followed when handling this compound. This

includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. Work should be conducted in a well-ventilated area.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Acetamidopentanoic
acid was not found in the reviewed literature, a general approach involves the acetylation of

the amino group of L-norvaline. A patent for the synthesis of L-norvaline describes a multi-step

process starting from n-valeric acid.[6] A common method for N-acetylation of amino acids is

the reaction with acetic anhydride.[7]

Logical Workflow for Potential Synthesis:
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Caption: A potential synthetic workflow for 3-Acetamidopentanoic acid from L-norvaline.

Biological Activity and Potential Applications in
Drug Development
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Direct studies on the biological activity of 3-Acetamidopentanoic acid are scarce. However,

the activity of its parent compound, L-norvaline, offers significant insights into its potential areas

of interest for research and drug development.

Arginase Inhibition and Nitric Oxide Production
L-norvaline is a known inhibitor of the enzyme arginase.[8][9] Arginase competes with nitric

oxide synthase (NOS) for their common substrate, L-arginine. By inhibiting arginase, L-

norvaline can increase the bioavailability of L-arginine for NOS, potentially leading to increased

production of nitric oxide (NO).[8] NO is a critical signaling molecule involved in various

physiological processes, including vasodilation, neurotransmission, and immune responses.

Signaling Pathway of L-Norvaline's Effect on Nitric Oxide Production:

L-Arginine Metabolism
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Caption: L-Norvaline inhibits arginase, increasing L-arginine for NO synthesis.

The acetylation of L-norvaline to form 3-Acetamidopentanoic acid may alter its binding affinity

for arginase and its overall pharmacokinetic profile. Further research is needed to determine if

3-Acetamidopentanoic acid retains or modifies this inhibitory activity.

Neurodegenerative Diseases
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Research has explored the therapeutic potential of L-norvaline in models of Alzheimer's

disease.[10][11] Studies in a triple-transgenic mouse model of Alzheimer's showed that L-

norvaline treatment could reverse cognitive decline, reduce beta-amyloid plaques, and alleviate

microgliosis.[10] These neuroprotective effects are thought to be linked to the inhibition of

arginase and the modulation of inflammatory pathways.[10] A bioinformatic analysis identified

several key signaling pathways activated by L-norvaline treatment, including the ERK/MAPK

signaling pathway, which is crucial for cell survival and neuroplasticity.[10][12]

Experimental Workflow for Investigating Neuroprotective Effects:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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